Cas no 1568041-96-2 ((2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol)

• Product Name: (2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol
• CAS No: 1568041-96-2
• MF: C₅H₉F₃O₂
• MW: 158.118972539902
• CID: 4606735
• PubChem ID: 81847832
• Update Time: 2025-06-26

(2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol
• 2-Propanol, 1-(2,2,2-trifluoroethoxy)-, (2R)-

• Inchi： 1S/C5H9F3O2/c1-4(9)2-10-3-5(6,7)8/h4,9H,2-3H2,1H3/t4-/m1/s1
• InChI Key： YLLOMQJXZDDAGS-SCSAIBSYSA-N
• SMILES： C(OCC(F)(F)F)[C@H](O)C

Additional information on (2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol

Comprehensive Overview of (2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol (CAS No. 1568041-96-2)

The compound (2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol (CAS No. 1568041-96-2) is a chiral alcohol derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a trifluoroethoxy group and a stereogenic center, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "(2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol synthesis", "CAS 1568041-96-2 applications", and "chiral building blocks in drug development", reflecting its relevance in modern chemistry.

In recent years, the demand for enantiomerically pure compounds like (2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol has surged due to their role in asymmetric synthesis and drug design. The trifluoroethyl moiety enhances metabolic stability and lipophilicity, properties highly sought after in medicinal chemistry. This aligns with trending topics such as "green chemistry alternatives" and "sustainable pharmaceutical intermediates", as industries seek eco-friendly yet efficient synthetic routes. The compound’s CAS registry number, 1568041-96-2, is often queried in databases for regulatory compliance and safety data sheets (SDS).

The stereochemistry of (2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol is critical for its function. The (2R) configuration ensures compatibility with biological systems, making it a preferred choice for API (Active Pharmaceutical Ingredient) development. Searches for "chiral resolution techniques" and "enantioselective catalysis" often highlight its utility. Additionally, its propan-2-ol backbone allows for further functionalization, enabling diverse derivatization strategies—a topic frequently explored in peer-reviewed journals and patents.

From an industrial perspective, scalability and cost-effectiveness are key concerns. Queries like "large-scale production of fluorinated alcohols" and "CAS 1568041-96-2 suppliers" dominate commercial discussions. The compound’s stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, addressing the growing need for accelerated drug discovery processes. Its compatibility with microwave-assisted synthesis and flow chemistry further underscores its versatility.

In summary, (2R)-1-(2,2,2-trifluoroethoxy)propan-2-ol (CAS No. 1568041-96-2) represents a convergence of chirality, fluorination, and synthetic adaptability—qualities that resonate with contemporary research priorities. Whether in academia or industry, its applications span from asymmetric catalysis to precursor for agrochemicals, solidifying its position as a cornerstone in modern organic chemistry.